3-Bromo-5-fluoroaniline
Cat. No. B180217
M. Wt: 190.01 g/mol
InChI Key: NGZAVSDIXFIWHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Br:3][c:4]1[cH:5][c:6]([F:13])[cH:7][c:8]([N+:10]([O-:11])=[O:12])[cH:9]1.[Cl-:1].[Fe:15].[NH4+:2].[OH2:14]>>[Br:3][c:4]1[cH:5][c:6]([F:13])[cH:7][c:8]([NH2:10])[cH:9]1
|
Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1cc(F)cc(Br)c1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Cl-]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Fe]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[NH4+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
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Smiles
|
Nc1cc(F)cc(Br)c1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
